17:0-22:4 PG-d5

• CAS: 2342575-46-4
• Molecular Formula: C45H80NaO10P
• Molecular Weight: 840.1 g/mol
• InChI: InChI=1S/C45H81O10P.Na/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-45(49)55-43(41-54-56(50,51)53-39-42(47)38-46)40-52-44(48)36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2;/h11,13,17,19,21-22,25,27,42-43,46-47H,3-10,12,14-16,18,20,23-24,26,28-41H2,1-2H3,(H,50,51);/q;+1/p-1/b13-11-,19-17-,22-21-,27-25-;/t42?,43-;/m1./s1/i40D2,41D2,43D
• InChIKey: ALWWLZWRUKXTRW-VVLHNYMNSA-M

17:0-22:4 PG-d5 (CAS 2342575-46-4): A Deuterated Phosphatidylglycerol Internal Standard for Lipidomics

17:0-22:4 PG-d5 is a deuterium-labeled synthetic phosphatidylglycerol (PG) with a 17:0 heptadecanoyl chain at the sn-1 position and a 22:4 docosatetraenoyl chain at the sn-2 position . It is supplied as a >99% pure solution in DCM:Methanol (1:1) at a concentration of 1 mg/mL and is packaged in a 2 mL amber glass sealed ampule . As a stable isotope-labeled internal standard, its primary function is to correct for analytical variability in lipid quantification workflows using techniques such as LC-MS, GC-MS, or NMR . This specific molecular configuration distinguishes it from other deuterated PG standards that differ in fatty acyl chain length and degree of unsaturation, which can affect ionization efficiency and method accuracy [1].

Use Context

Isotope dilution mass spectrometry (IDMS) for lipid quantification in LC-MS, GC-MS or NMR lipidomics

Format

Supplied as a ready-to-spike solution in a sealed ampule, compatible with direct sample preparation

Selection

Long-chain polyunsaturated PG profile designed to match endogenous phosphatidylglycerol species

• [1] Avanti Research. SPLASH Brochure: UltimateSPLASH ONE. Accessed 2026. View Source

Why 17:0-22:4 PG-d5 is Not Interchangeable with Generic PG Internal Standards

Accurate lipid quantification via mass spectrometry is highly dependent on the structural similarity between the internal standard and the target analyte. While many deuterated PG standards exist, they are not interchangeable due to significant differences in their fatty acyl chain length and unsaturation, which directly influence their ionization efficiency and chromatographic behavior [1]. Studies have demonstrated that short-chain lipid species exhibit significantly higher ionization intensities compared to their long-chain analogues in nano-ESI setups [2]. Therefore, using a standard like 17:0-18:1 PG-d5, which lacks the 22:4 docosatetraenoyl chain of 17:0-22:4 PG-d5, can lead to systematic quantification errors when analyzing long-chain, polyunsaturated PG species. 17:0-22:4 PG-d5 is specifically designed to control for these differences, ensuring more accurate and reproducible quantification of endogenous PG species with similar chain length and unsaturation profiles [1].

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Chain-length mismatch alters ionization

Shorter-chain PG internal standards exhibit higher nano-ESI response, leading to overestimation of long-chain polyunsaturated target species. Reported instrument response differences may shift quantification accuracy.

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Unlabeled analogues cannot correct matrix effects

Non-deuterated PG standards co-elute with endogenous analytes and lack a distinct mass shift. They are unsuitable for isotope dilution MS and cannot compensate for ion suppression or sample loss.

• [1] Avanti Research. SPLASH Brochure: UltimateSPLASH ONE. Accessed 2026. View Source
• [2] Hofmann, T., & Schmidt, C. (2019). Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chemistry and Physics of Lipids, 223, 104782. DOI: 10.1016/j.chemphyslip.2019.05.007. View Source

Quantitative Differentiation of 17:0-22:4 PG-d5 Against Alternatives

Isotopic Labeling with 5 Deuterium Atoms Enables Precise MS Quantification

The target compound, 17:0-22:4 PG-d5, incorporates exactly five deuterium atoms at specific positions on the glycerol backbone, distinguishing it from its non-deuterated counterpart (17:0-22:4 PG) by a +5 Da mass shift . In contrast, the commonly used non-isotopic alternative 17:0-20:4 PG (which differs in acyl chain composition) lacks any mass shift relative to endogenous PG, making it impossible to distinguish from the analyte and therefore unsuitable for isotope dilution mass spectrometry . This deuterium label enables the internal standard to co-elute with the target analyte while being uniquely detectable by mass, allowing for the correction of ion suppression and sample loss .

Isotopic Label

Supplier specification

Target

17:0-22:4 PG-d5
+5 Da mass shift
(5 deuterium atoms)

Comparator

17:0-20:4 PG (non‑deuterated)
0 Da shift, co-elutes with endogenous PG

Enables unique MS detection and correction for ion suppression in IDMS assays

Intrinsic chemical property; verify isotopic enrichment per lot

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	Exact Mass: 839.57 Da
Comparator Or Baseline	17:0-20:4 PG (non-deuterated): No mass shift from endogenous PG
Quantified Difference	+5 Da shift (from 5 deuterium atoms) vs. 0 Da shift for non-deuterated analogue
Conditions	N/A (Intrinsic chemical property)

Why This Matters

This provides the fundamental basis for its use as a verifiable internal standard in isotope dilution mass spectrometry, which is the gold standard for accurate lipid quantification.

Chain Length and Unsaturation Optimized for Long-Chain Polyunsaturated PG Quantification

17:0-22:4 PG-d5 is intentionally designed with a 17:0/22:4 fatty acyl composition, placing it in 'spectral gaps' between naturally occurring PG species [1]. This contrasts with other deuterated PG internal standards like 17:0-18:1 PG-d5, which have shorter, less unsaturated chains. The 22:4 chain length and four double bonds in 17:0-22:4 PG-d5 are closer to common endogenous polyunsaturated PG species (e.g., 18:0-22:6 PG, 16:0-22:5 PG), minimizing differences in ionization efficiency [2]. Research shows that short-chain lipids can have significantly higher ionization intensities than long-chain analogs, leading to biased quantification [2]. By matching the long-chain, polyunsaturated profile of its intended targets, 17:0-22:4 PG-d5 provides superior correction for these matrix-dependent ionization effects compared to a standard with a shorter, less unsaturated chain like 17:0-18:1 PG-d5 [1].

Chain Matching

Reported

Target

17:0/22:4 composition, close to endogenous polyunsaturated PG (e.g., 18:0-22:6 PG)

Comparator

17:0-18:1 PG-d5: shorter, less unsaturated chain; higher ionization intensity reported

Reduces ionization bias, supports more accurate quantification of long-chain polyunsaturated PG species

Based on nano-ESI shotgun lipidomics response profiles; class-level inference

Evidence Dimension	Fatty Acyl Chain Composition
Target Compound Data	17:0 (heptadecanoyl) and 22:4 (docosatetraenoyl) fatty acids
Comparator Or Baseline	17:0-18:1 PG-d5: 17:0 (heptadecanoyl) and 18:1 (oleoyl) fatty acids
Quantified Difference	Difference of 4 carbons and 3 double bonds in sn-2 chain. Target is closer to endogenous polyunsaturated PG species.
Conditions	Nano-ESI shotgun lipidomics, where ionization efficiency is chain-length dependent [2]

Why This Matters

Using a chain-matched internal standard is essential for achieving high quantitative accuracy in lipidomics, especially when analyzing polyunsaturated species that are often of biological interest (e.g., in inflammation and signaling).

• [1] Avanti Research. SPLASH Brochure: UltimateSPLASH ONE. Accessed 2026. View Source
• [2] Hofmann, T., & Schmidt, C. (2019). Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chemistry and Physics of Lipids, 223, 104782. DOI: 10.1016/j.chemphyslip.2019.05.007. View Source

Guaranteed High Purity (>99% TLC) Minimizes Quantification Interference

17:0-22:4 PG-d5 is provided with a purity specification of >99% as determined by Thin Layer Chromatography (TLC) . This high level of purity is critical for its function as a quantitative internal standard. Lower purity standards, or those with unverified purity, can introduce unknown contaminants that may co-elute with the target analyte or cause ion suppression, leading to inaccurate concentration calculations. While many non-deuterated or generic lipid standards may have similar or unspecified purity claims, this specific and verifiable >99% purity ensures that the signal attributed to the internal standard is derived almost exclusively from the target molecule, thereby supporting method reproducibility and data integrity across experiments .

Purity Verification

Data to verify

>99% (TLC)

Reduces risk of contaminant interference, supports method reproducibility

Supplier-specified purity; verify per individual lot certificate

Evidence Dimension	Chemical Purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Generic/Non-deuterated lipid standards: Purity may vary or be unspecified; often ≤98%.
Quantified Difference	Guaranteed >99% purity, verified by TLC analysis.
Conditions	Thin Layer Chromatography (TLC) analysis

Why This Matters

High and verified purity directly reduces the risk of analytical interference and ensures that the internal standard's contribution to the measured signal is accurate and reliable, which is a key quality control metric for procurement.

Pre-Formulated for Use in High-Coverage Lipidomics Workflows

17:0-22:4 PG-d5 is a key component of the UltimateSPLASH ONE internal standard mixture, which contains 69 highly pure, deuterated lipids spanning 15 classes [1]. This mixture is meticulously characterized and blended to allow for accurate quantitation across multiple lipidomics methods . The inclusion of 17:0-22:4 PG-d5 at a target concentration of 25 µg/mL within this validated mixture provides a level of convenience and standardization that is not achievable when using individual, non-standardized lipid standards [1]. In contrast, using a comparable but non-formulated alternative, such as 15:0-18:1-d7-PG, requires separate sourcing, preparation, and validation, increasing the potential for operator error and cross-laboratory variability .

Workflow Integration

Reported

Target

Included in UltimateSPLASH ONE mixture (69 deuterated lipids, 25 µg/mL), pre-validated for multi-class lipidomics

Comparator

15:0-18:1-d7-PG as single standard; requires separate sourcing, preparation and validation

Supports high-throughput lipidomics with reduced preparation variability and enhanced cross-study comparability

Pre-formulated mixture; verify lot-specific concentration and storage conditions

Evidence Dimension	Integration into Standardized Mixture
Target Compound Data	Included in UltimateSPLASH ONE mixture (Cat# 330820) at 25 µg/mL as part of a 69-component standard
Comparator Or Baseline	15:0-18:1-d7-PG (Cat# 791642C): Available as a single standard, requiring separate preparation for multi-class analysis.
Quantified Difference	Target is pre-validated and pre-mixed with 68 other lipid standards; comparator requires manual preparation and method validation.
Conditions	Multi-class lipidomics workflows requiring simultaneous quantification of numerous lipid species.

Why This Matters

This reduces experimental complexity, minimizes preparation errors, and enhances cross-study comparability, which is a significant advantage for large-scale lipidomics studies or routine analysis.

• [1] Avanti Research. SPLASH Brochure: UltimateSPLASH ONE. Accessed 2026. View Source

Best Application Scenarios for 17:0-22:4 PG-d5

Absolute Quantification of Polyunsaturated Phosphatidylglycerol (PG) Species in Biological Samples

This is the primary and most impactful application. 17:0-22:4 PG-d5 should be used as an internal standard for the absolute quantification of long-chain, polyunsaturated PG species in complex biological matrices (e.g., plasma, tissue, cell culture) via LC-MS or shotgun lipidomics. The close match in chain length and unsaturation between the internal standard and target analytes minimizes differential ionization effects, as discussed in Evidence_Item #2, leading to more accurate and reproducible quantification. This is critical for studies investigating the role of specific PGs in biological processes such as inflammation, cell signaling, and membrane biophysics, where precise changes in molecular species abundance are the primary readout [1].

High-Throughput Multi-Class Lipidomics Workflows Using the UltimateSPLASH ONE Mixture

For researchers and core facilities performing comprehensive lipidomics, 17:0-22:4 PG-d5 is best utilized as a component of the UltimateSPLASH ONE mixture. This pre-formulated mixture (Evidence_Item #4) contains a panel of 69 deuterated lipid standards spanning 15 classes, enabling simultaneous, high-accuracy quantification of a wide array of lipid species from a single sample. This scenario is ideal for large cohort studies, biomarker discovery, and routine lipid profiling where minimizing preparation time and cross-experiment variability is paramount for robust, statistically significant results .

Method Development and Validation for Phosphatidylglycerol Analysis

Due to its high purity (Evidence_Item #3) and defined isotopic label (Evidence_Item #1), 17:0-22:4 PG-d5 is an ideal reference compound for developing and validating new analytical methods for PG quantification. It can be used to establish calibration curves, determine limits of detection (LOD) and quantitation (LOQ), and assess matrix effects without the confounding interference of endogenous lipids. Its well-characterized mass and structure make it a reliable and reproducible standard for troubleshooting instrument performance and ensuring data quality in both academic and industrial research settings .

Application

Selection Property

Validation Focus

Absolute quantification of polyunsaturated PG in research matrices

Chain-matched deuterated internal standard

Ionization correction accuracy; matrix effect assessment in LC-MS or shotgun lipidomics

High-throughput multi-class lipidomics workflows

Pre-formulated UltimateSPLASH ONE mixture

Cross-experiment reproducibility; minimal preparation-induced variability

Method development and validation for PG analysis

High-purity deuterated reference standard

Calibration linearity; LOD/LOQ verification; interference and carryover assessment

• [1] Avanti Research. SPLASH Brochure: UltimateSPLASH ONE. Accessed 2026. View Source